Cas no 2228285-25-2 (1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2228285-25-2
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 5967078
• PubChem ID: 165740381
• Update Time: 2025-10-05

1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol
• 2228285-25-2
• EN300-1977688

• Inchi： 1S/C7H6ClF2NO/c8-4-1-5(6(12)2-9)7(10)11-3-4/h1,3,6,12H,2H2
• InChI Key： OLAJPBUSGGWSNY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(CF)O)F

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(5-Chloro-2-Fluoropyridin-3-yl)-2-Fluoroethan-1-ol (CAS No. 2228285-25-2)

The compound 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228285-25-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both chloro and fluoro substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in medicinal chemistry and crop protection. The presence of fluorine atoms enhances the metabolic stability and bioavailability of molecules, a feature highly sought after in modern therapeutics. This compound, with its 5-chloro-2-fluoropyridin-3-yl backbone, is particularly relevant in the design of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges.

From a synthetic perspective, 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol offers versatility. Its hydroxyl group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized to improve binding affinity and selectivity. The compound’s CAS No. 2228285-25-2 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis.

Environmental and regulatory considerations also play a role in the compound’s relevance. As industries shift toward green chemistry, the efficient synthesis of halogenated intermediates like this one is critical. Researchers are exploring catalytic methods to reduce waste and energy consumption, making 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol a case study in sustainable chemical production.

The compound’s potential extends to material science, where fluorinated pyridines contribute to the development of advanced polymers and electronic materials. Its thermal stability and electronic properties are being investigated for applications in OLEDs and semiconductors, areas of high interest in the tech industry. This multidisciplinary appeal underscores the compound’s versatility and future prospects.

In summary, 1-(5-chloro-2-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228285-25-2) is a cornerstone in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials, driven by its unique structural features. As research continues to uncover new uses, this compound will remain a focal point in scientific innovation.